Cas no 1795211-28-7 (4-((4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)sulfonyl)-3,5-dimethylisoxazole)

• Product Name: 4-((4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)sulfonyl)-3,5-dimethylisoxazole
• CAS No: 1795211-28-7
• MF: C₁₅H₁₈N₈O₃S
• MW: 390.420219898224
• CID: 5367563
• PubChem ID: 76150663
• Update Time: 2025-05-23

4-((4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)sulfonyl)-3,5-dimethylisoxazole Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]sulfonyl-1,2-oxazole
• F6469-3416
• 4-{4-[(3,5-dimethyl-1,2-oxazol-4-yl)sulfonyl]piperazin-1-yl}-6-(1H-1,2,4-triazol-1-yl)pyrimidine
• 1795211-28-7
• 4-((4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)sulfonyl)-3,5-dimethylisoxazole
• AKOS024570309

• Inchi： 1S/C15H18N8O3S/c1-11-15(12(2)26-20-11)27(24,25)22-5-3-21(4-6-22)13-7-14(18-9-17-13)23-10-16-8-19-23/h7-10H,3-6H2,1-2H3
• InChI Key： QCGYTFAMCQSKKJ-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NOC=1C)(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 390.122
• Monoisotopic Mass: 390.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132A^2
• XLogP3: 0.6

Additional information on 4-((4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)sulfonyl)-3,5-dimethylisoxazole

4-((4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)sulfonyl)-3,5-dimethylisoxazole (CAS No. 179521-28-7)

The compound 4-((4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)sulfonyl)-3,5-dimethylisoxazole, identified by the CAS registry number 179521-28, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the context of drug development for various therapeutic areas.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of a triazole moiety within the molecule suggests potential involvement in hydrogen bonding and other non-covalent interactions, which are crucial for bioavailability and target binding affinity. Additionally, the inclusion of a sulfonamide group further enhances the molecule's pharmacokinetic properties, making it a strong candidate for further exploration in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. For instance, molecular docking studies have revealed that this compound exhibits high binding affinity towards certain kinases and proteases, which are often implicated in diseases such as cancer and inflammatory disorders. These findings underscore its potential as a lead compound for drug discovery efforts.

In terms of synthesis, this compound is typically derived from multi-step reactions involving advanced organic chemistry techniques. The construction of the triazole ring and the subsequent coupling with the pyrimidine core are critical steps that require precise control over reaction conditions to ensure optimal yields and purity.

Furthermore, preliminary pharmacokinetic studies conducted on this compound have demonstrated favorable absorption profiles and moderate clearance rates, indicating its suitability for oral administration. However, further studies are required to fully characterize its pharmacokinetic properties and safety profile in vivo.

In conclusion, the compound 4-((4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)sulfonyl)3,5-dimethylisoxazole, with CAS number 179521 - 28 - 7, represents a promising lead in the pursuit of novel therapeutic agents. Its unique chemical architecture and encouraging preliminary data position it as a valuable asset for future research endeavors in drug development.